molecular formula C13H14BrFO3 B8482634 Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate CAS No. 85465-53-8

Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate

Cat. No. B8482634
CAS RN: 85465-53-8
M. Wt: 317.15 g/mol
InChI Key: OYVITEXMWXGKEH-UHFFFAOYSA-N
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Description

Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate is a useful research compound. Its molecular formula is C13H14BrFO3 and its molecular weight is 317.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

85465-53-8

Product Name

Ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate

Molecular Formula

C13H14BrFO3

Molecular Weight

317.15 g/mol

IUPAC Name

ethyl 2-bromo-4-fluoro-3-(3-methoxyphenyl)but-2-enoate

InChI

InChI=1S/C13H14BrFO3/c1-3-18-13(16)12(14)11(8-15)9-5-4-6-10(7-9)17-2/h4-7H,3,8H2,1-2H3

InChI Key

OYVITEXMWXGKEH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=C(CF)C1=CC(=CC=C1)OC)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Piperidine (0.22 ml) is added to a solution of ethyl 2,3-dibromo-3-(3'-methoxyphenyl)-4-fluorobutyrate (0.80 g) in ether (10 ml). The reaction mixture is stirred at room temperature for 3 hours and water is added. Ether extraction gives essentially pure ethyl 2-bromo-3-(3'-methoxyphenyl)-4-fluoro-2-butenoate (0.65 g).
Quantity
0.22 mL
Type
reactant
Reaction Step One
Name
ethyl 2,3-dibromo-3-(3'-methoxyphenyl)-4-fluorobutyrate
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Name
CCOC(=O)C(Br)C(Br)(CF)c1cccc(OC)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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